1-(phenylacetyl)-N,N'-bis(2-thienylmethyl)-1H-1,2,4-triazole-3,5-diamine

• IUPAC Name: 1-[3,5-bis(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]-2-phenylethanone
• InChI: InChI=1S/C20H19N5OS2/c26-18(12-15-6-2-1-3-7-15)25-20(22-14-17-9-5-11-28-17)23-19(24-25)21-13-16-8-4-10-27-16/h1-11H,12-14H2,(H2,21,22,23,24)
• InChI Key: SPRHYIGTJNTJGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)N2C(=NC(=N2)NCC3=CC=CS3)NCC4=CC=CS4
• Molecular Formula: C20H19N5OS2
• Molecular Weight: 409.5 g/mol

Description

1-(phenylacetyl)-N,N'-bis(2-thienylmethyl)-1H-1,2,4-triazole-3,5-diamine, commonly known as PTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. PTZ is a triazole derivative that has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

PTZ exerts its effects on the central nervous system by binding to the GABA-A receptor, which is a key neurotransmitter receptor involved in the regulation of neuronal excitability. By binding to the GABA-A receptor, PTZ reduces the inhibitory effects of GABA, leading to increased neuronal excitability and the development of seizures.
Biochemical and Physiological Effects:
PTZ has been shown to have a number of biochemical and physiological effects on the central nervous system. In addition to inducing seizures, PTZ has been shown to alter the expression of various genes and proteins involved in neuronal excitability and synaptic transmission. PTZ has also been shown to increase oxidative stress and inflammation in the brain, which may contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTZ in lab experiments is its ability to reliably induce seizures in animal models. This allows researchers to study the underlying mechanisms of seizure disorders and evaluate potential therapeutic interventions. However, one limitation of using PTZ is that it may not accurately reflect the complex nature of seizure disorders in humans, as animal models may not fully capture the heterogeneity of these disorders.

Future Directions

There are several potential future directions for research involving PTZ. One area of interest is the development of new therapeutic interventions for epilepsy and other seizure disorders based on the underlying mechanisms of PTZ-induced seizures. Another area of interest is the use of PTZ as a tool to study the effects of environmental toxins and other factors on the development of seizure disorders. Additionally, PTZ may have potential applications in the study of other neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

PTZ can be synthesized using a multistep process that involves the reaction of 2-thiophenemethanol with phenylacetic acid, followed by the reaction of the resulting product with 4-amino-1,2,4-triazole. The final product, PTZ, is obtained after purification and isolation.

Scientific Research Applications

PTZ has been extensively used in scientific research to study its effects on the central nervous system. Specifically, PTZ has been used as a convulsant agent to induce seizures in animal models, which has allowed researchers to investigate the underlying mechanisms of epilepsy and other seizure disorders. PTZ has also been used to study the effects of various drugs and compounds on seizure activity, as well as to evaluate potential therapeutic interventions for epilepsy.